Cas no 206763-09-9 (2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, hexadecyl ester)

• Product Name: 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, hexadecyl ester
• CAS No: 206763-09-9
• MF: C₂₅H₄₀O₄
• MW: 404.582708358765
• CID: 1395418
• PubChem ID: 71446917
• Update Time: 2025-04-20

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, hexadecyl ester
• hexadecyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
• 206763-09-9
• DTXSID00855274
• SCHEMBL15009234

• Inchi： 1S/C25H40O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-29-25(28)19-17-22-16-18-23(26)24(27)21-22/h16-19,21,26-27H,2-15,20H2,1H3
• InChI Key： VPDDQCXWJMAIAY-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC(=C(C=1)O)O)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 404.2928
• Monoisotopic Mass: 404.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 10
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76